Cas no 1314651-23-4 (1-3-(methylsulfanyl)phenylcyclobutane-1-carbonitrile)

1-(3-(Methylsulfanyl)phenyl)cyclobutane-1-carbonitrile is a specialized organic compound featuring a cyclobutane ring substituted with a carbonitrile group and a 3-(methylsulfanyl)phenyl moiety. This structure offers unique reactivity, making it valuable in synthetic chemistry, particularly in the development of pharmaceuticals and agrochemicals. The presence of both the nitrile and methylsulfanyl groups provides versatile functional handles for further derivatization, enabling applications in cross-coupling reactions, cyclizations, and heterocycle synthesis. Its rigid cyclobutane core may contribute to enhanced stereochemical control in synthetic pathways. The compound's well-defined molecular architecture makes it a useful intermediate for constructing complex molecules with potential biological activity.
1-3-(methylsulfanyl)phenylcyclobutane-1-carbonitrile structure
1314651-23-4 structure
Product Name:1-3-(methylsulfanyl)phenylcyclobutane-1-carbonitrile
CAS No:1314651-23-4
MF:C12H13NS
MW:203.30332159996
CID:5886921
PubChem ID:129955440
Update Time:2025-06-10

1-3-(methylsulfanyl)phenylcyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-3-(methylsulfanyl)phenylcyclobutane-1-carbonitrile
    • 1314651-23-4
    • EN300-1868109
    • 1-[3-(methylsulfanyl)phenyl]cyclobutane-1-carbonitrile
    • Inchi: 1S/C12H13NS/c1-14-11-5-2-4-10(8-11)12(9-13)6-3-7-12/h2,4-5,8H,3,6-7H2,1H3
    • InChI Key: JNPKBTLBOAFZOO-UHFFFAOYSA-N
    • SMILES: S(C)C1=CC=CC(=C1)C1(C#N)CCC1

Computed Properties

  • Exact Mass: 203.07687059g/mol
  • Monoisotopic Mass: 203.07687059g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 49.1Ų

1-3-(methylsulfanyl)phenylcyclobutane-1-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1868109-0.05g
1-[3-(methylsulfanyl)phenyl]cyclobutane-1-carbonitrile
1314651-23-4
0.05g
$864.0 2023-09-18
Enamine
EN300-1868109-0.1g
1-[3-(methylsulfanyl)phenyl]cyclobutane-1-carbonitrile
1314651-23-4
0.1g
$904.0 2023-09-18
Enamine
EN300-1868109-0.25g
1-[3-(methylsulfanyl)phenyl]cyclobutane-1-carbonitrile
1314651-23-4
0.25g
$946.0 2023-09-18
Enamine
EN300-1868109-0.5g
1-[3-(methylsulfanyl)phenyl]cyclobutane-1-carbonitrile
1314651-23-4
0.5g
$987.0 2023-09-18
Enamine
EN300-1868109-1.0g
1-[3-(methylsulfanyl)phenyl]cyclobutane-1-carbonitrile
1314651-23-4
1g
$1029.0 2023-05-26
Enamine
EN300-1868109-2.5g
1-[3-(methylsulfanyl)phenyl]cyclobutane-1-carbonitrile
1314651-23-4
2.5g
$2014.0 2023-09-18
Enamine
EN300-1868109-5.0g
1-[3-(methylsulfanyl)phenyl]cyclobutane-1-carbonitrile
1314651-23-4
5g
$2981.0 2023-05-26
Enamine
EN300-1868109-10.0g
1-[3-(methylsulfanyl)phenyl]cyclobutane-1-carbonitrile
1314651-23-4
10g
$4421.0 2023-05-26
Enamine
EN300-1868109-1g
1-[3-(methylsulfanyl)phenyl]cyclobutane-1-carbonitrile
1314651-23-4
1g
$1029.0 2023-09-18
Enamine
EN300-1868109-5g
1-[3-(methylsulfanyl)phenyl]cyclobutane-1-carbonitrile
1314651-23-4
5g
$2981.0 2023-09-18

Additional information on 1-3-(methylsulfanyl)phenylcyclobutane-1-carbonitrile

Introduction to 1-3-(methylsulfanyl)phenylcyclobutane-1-carbonitrile (CAS No. 1314651-23-4)

1-3-(methylsulfanyl)phenylcyclobutane-1-carbonitrile, identified by its CAS number 1314651-23-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules featuring a cyclobutane core substituted with a phenyl ring at the 3-position and a nitrile group at the 1-position, further functionalized with a methylsulfanyl (methylthio) moiety. The unique structural configuration of this molecule imparts distinct chemical properties that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The structural framework of 1-3-(methylsulfanyl)phenylcyclobutane-1-carbonitrile combines the rigidity of the cyclobutane ring with the aromaticity of the phenyl ring, creating a scaffold that is both stable and versatile. The presence of the methylsulfanyl group introduces a polar sulfur atom, which can participate in hydrogen bonding and metal coordination, enhancing its potential utility in drug design. Additionally, the nitrile group at the 1-position serves as a versatile handle for further chemical modifications, allowing for derivatization into more complex pharmacophores.

In recent years, there has been growing interest in cycloalkyl-substituted aromatic compounds due to their potential biological activity and improved pharmacokinetic profiles. Studies have demonstrated that such molecules can exhibit enhanced binding affinity to biological targets, making them valuable scaffolds for drug discovery. The methylsulfanyl substituent, in particular, has been shown to modulate electronic properties and improve solubility, which are critical factors in pharmaceutical development.

One of the most compelling aspects of 1-3-(methylsulfanyl)phenylcyclobutane-1-carbonitrile is its potential application in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, preliminary computational studies suggest that this compound may interact with enzymes involved in inflammatory responses and cancer progression. The cyclobutane ring provides a rigid template that can mimic natural substrates or transition states, while the phenyl ring and methylsulfanyl group introduce functional diversity. These features make it an attractive candidate for structure-based drug design.

Recent advancements in medicinal chemistry have highlighted the importance of incorporating sulfur-containing heterocycles into drug candidates. Sulfur atoms are known to enhance binding interactions due to their ability to form hydrogen bonds and participate in π-stacking interactions. The methylsulfanyl group in 1-3-(methylsulfanyl)phenylcyclobutane-1-carbonitrile not only contributes to these interactions but also adds lipophilicity, which can improve membrane permeability—a crucial factor for oral bioavailability.

The nitrile group at the 1-position of this compound is another key feature that warrants exploration. Nitriles are versatile functional groups that can be hydrolyzed to carboxylic acids or reduced to primary amines, providing multiple avenues for chemical diversification. This flexibility allows researchers to fine-tune the properties of derived compounds for specific biological targets. For example, hydrolysis of the nitrile group could yield an amine derivative that is further functionalized into an amide or ester, expanding its pharmacological potential.

In light of these attributes, 1-3-(methylsulfanyl)phenylcyclobutane-1-carbonitrile (CAS No. 1314651-23-4) represents a significant advancement in the quest for novel therapeutic agents. Its unique structural features—combining rigidity with functional diversity—position it as a promising intermediate for synthesizing next-generation drugs targeting neurological disorders, cardiovascular diseases, and oncological conditions. As research continues to uncover new applications for this compound, its importance in pharmaceutical chemistry is expected to grow.

The synthesis of 1-3-(methylsulfanyl)phenylcyclobutane-1-carbonitrile involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Key synthetic strategies include cross-coupling reactions between halogenated precursors and Grignard reagents followed by cyclization steps to establish the cyclobutane core. The introduction of the methylsulfanyl group typically occurs via nucleophilic substitution reactions using appropriate sulfides as substrates. Finally, cyanation at the terminal position is achieved through reductive or oxidative methods depending on synthetic preferences.

The chemical stability of this compound under various conditions has been thoroughly evaluated through spectroscopic and thermal analysis techniques. Data indicate that it remains stable under ambient conditions but may require protective measures during storage to prevent degradation from moisture or air exposure. These stability profiles are essential considerations for industrial-scale production and long-term storage requirements.

From a computational chemistry perspective, molecular modeling studies have been conducted to elucidate potential binding modes of 1-3-(methylsulfanyl)phenylcyclobutane-1-carbonitrile with biological targets such as enzymes and receptors. These studies have provided insights into how modifications at different positions within its structure can influence binding affinity and selectivity. For instance, variations in steric hindrance around the cyclobutane ring can significantly impact interactions with protein pockets.

The integration of machine learning algorithms into virtual screening pipelines has further enhanced the exploration of 1-3-(methylsulfanyl)phenylcyclobutane-1-carbonitrile as a lead compound. By leveraging large datasets of known bioactive molecules alongside quantum mechanical calculations, researchers can predict novel derivatives with optimized properties before undertaking wet-lab synthesis attempts.

In conclusion, 1-3-(methylsulfanyl)phenylcyclobutane-1-carbonitrile (CAS No. 1314651-23-4) stands as a testament to innovation in medicinal chemistry through its multifaceted structural features and potential therapeutic applications . Its unique combination of rigidity fromthe cyclobutane ring , electronic modulation fromthe phenyl ring ,and functional versatility fromthe nitrileand methylthio groups makes it an invaluable assetfor future drug development efforts . As research progresses ,this compound promisesto contribute significantly towardsa healthier society by enablingthe discoveryof novel treatmentsfor diverse human ailments .

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.